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Compound Name:
4-(3-Nitrophenyl)thiazole-2-

carboxylic acid

CAS No.: 185245-05-0

Cat. No.: B183114

Get Quote

In the landscape of modern medicinal chemistry, the thiazole ring is a privileged heterocyclic

structure, serving as the core of numerous biologically active compounds, including vitamin B1

and various antibiotic agents.[1][2] When functionalized with specific pharmacophores, the

thiazole scaffold becomes a powerful tool for designing targeted therapeutics. This guide

focuses on a particularly compelling derivative: 4-(3-Nitrophenyl)thiazole-2-carboxylic acid
(CAS No: 185245-05-0).[3][4][5]

The strategic placement of a 3-nitrophenyl group at the C4 position and a carboxylic acid at the

C2 position creates a molecule with significant potential as both a versatile synthetic

intermediate and a biologically active agent. The electron-withdrawing nature of the nitro group

profoundly influences the electronic properties of the entire scaffold, often enhancing

interactions with biological targets.[6] This guide provides an in-depth exploration of the

chemical properties, synthesis, characterization, and critical applications of this compound,

tailored for researchers and professionals in drug development.
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Understanding the fundamental properties of a compound is the bedrock of its application in

research and development. 4-(3-Nitrophenyl)thiazole-2-carboxylic acid is a solid at room

temperature and requires refrigerated storage to maintain long-term stability.[3] Its key

identifiers and computed properties are summarized below, providing a foundational dataset for

experimental design.

Property Value Source

CAS Number 185245-05-0 [3][4]

Molecular Formula C₁₀H₆N₂O₄S [3][4][7]

Molecular Weight 250.23 g/mol [3][4][7]

Physical Form Solid [3]

Purity Typically ≥97% [3]

InChI Key
FKODWVXNPSOFRQ-

UHFFFAOYSA-N
[3][4]

XLogP3-AA 2 [7]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

Count
6 [7]

Rotatable Bond Count 2 [7]

Solubility and Lipophilicity Insights
While specific experimental solubility data is not widely published, the computed XLogP3 value

of 2 suggests moderate lipophilicity.[7] In drug development, balancing lipophilicity and

aqueous solubility is critical for optimizing pharmacokinetic profiles.[8] The presence of the

carboxylic acid group provides a handle for salt formation, which can be strategically employed

to enhance aqueous solubility. Conversely, the nitrophenyl group contributes to the compound's

lipophilic character. Researchers should anticipate solubility in polar organic solvents like

DMSO and DMF, with limited solubility in pure water, a common characteristic for many thiazole

carboxylic acid derivatives.[9]
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Synthesis Pathway: The Hantzsch Thiazole
Synthesis
The most reliable and high-yielding method for constructing the 4-phenylthiazole core is the

Hantzsch Thiazole Synthesis, a classic condensation reaction first described in 1887.[10][11]

This reaction involves the cyclization of an α-haloketone with a thioamide.[12][13] For the

synthesis of the title compound, the key precursors are 2-bromo-1-(3-nitrophenyl)ethanone and

a thioamide that can yield the 2-carboxylic acid functionality post-cyclization, such as

dithiooxamide followed by selective hydrolysis or a related precursor.

The causality behind this choice of synthetic route is its robustness and predictability. The

reaction proceeds through a well-understood mechanism involving an initial S-alkylation (an

Sₙ2 reaction), followed by an intramolecular cyclization and subsequent dehydration to form the

stable aromatic thiazole ring.[14]
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Caption: Workflow for the Hantzsch thiazole synthesis.
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This protocol is a self-validating system designed for reproducibility. Each step includes checks

to ensure the reaction is proceeding as expected.

Reagent Preparation:

Dissolve 2-bromo-1-(3-nitrophenyl)ethanone (1.0 eq) in a suitable solvent such as ethanol

or methanol (approx. 5-10 mL per mmol of ketone) in a round-bottom flask equipped with a

magnetic stir bar and reflux condenser.

In a separate container, dissolve the thioamide precursor (e.g., thiooxamide, 1.1 eq) in the

same solvent.

Reaction Execution:

Add the thioamide solution to the stirred solution of the α-haloketone at room temperature.

Heat the reaction mixture to reflux (typically 80-100 °C). The rationale for heating is to

provide the necessary activation energy for both the initial Sₙ2 attack and the subsequent

cyclization and dehydration steps, ensuring the reaction goes to completion.[10]

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable

mobile phase (e.g., 50% ethyl acetate/50% hexane). The disappearance of the starting

materials and the appearance of a new, more polar spot indicates product formation. The

reaction is typically complete within 2-4 hours.

Workup and Isolation:

Upon completion, cool the reaction mixture to room temperature. The thiazole product,

being poorly soluble, may precipitate directly from the solution.[10]

If precipitation occurs, collect the solid product by vacuum filtration through a Büchner

funnel.

If no precipitate forms, pour the reaction mixture into a beaker containing a weak base

solution, such as 5% sodium carbonate (Na₂CO₃), to neutralize any hydrobromic acid

(HBr) byproduct.[10] This will often induce precipitation of the product.
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Filter the resulting solid, wash the filter cake with cold water to remove inorganic salts, and

then with a small amount of cold ethanol or diethyl ether to remove any remaining soluble

impurities.

Dry the collected solid under vacuum.

Purification and Hydrolysis (if necessary):

The crude product is often pure enough for characterization.[10] If further purification is

needed, recrystallization from a suitable solvent (e.g., ethanol/water mixture) or column

chromatography can be employed.

If a precursor like thiooxamide was used, a subsequent hydrolysis step (e.g., using

aqueous NaOH followed by acidic workup) is required to convert the intermediate amide

or nitrile group to the final carboxylic acid.

Analytical Characterization Protocol
Confirming the structure and purity of the synthesized compound is paramount.

Sample Preparation:

For Nuclear Magnetic Resonance (NMR), dissolve 5-10 mg of the dried product in

approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often

preferred for carboxylic acids to observe the exchangeable acidic proton.

For Fourier-Transform Infrared (FTIR) spectroscopy, prepare a KBr pellet containing a

small amount of the product or analyze using an Attenuated Total Reflectance (ATR)

accessory.

Expected Spectroscopic Signatures:

¹H NMR: Expect signals in the aromatic region (7.5-8.5 ppm) corresponding to the protons

on the nitrophenyl ring and the thiazole proton. The carboxylic acid proton (COOH) will

appear as a broad singlet far downfield (typically >12 ppm), which is exchangeable with

D₂O.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.chemhelpasap.com/wp-content/uploads/2022/01/procedure_Hantzsch_thiazole_synthesis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR: Look for signals corresponding to the carbonyl carbon of the carboxylic acid

(~160-170 ppm), the carbons of the thiazole ring, and the carbons of the nitrophenyl ring.

The carbon bearing the nitro group will be significantly deshielded.

FTIR (cm⁻¹): Key peaks to identify include a broad O-H stretch from the carboxylic acid

(~2500-3300 cm⁻¹), a sharp C=O stretch (~1700 cm⁻¹), characteristic C=N and C=C

stretches from the aromatic rings (~1600-1450 cm⁻¹), and strong asymmetric and

symmetric N-O stretches from the nitro group (~1530 and ~1350 cm⁻¹).

Applications in Drug Discovery: A Selective MAO-B
Inhibitor Scaffold
The true value of 4-(3-Nitrophenyl)thiazole-2-carboxylic acid lies in its application as a

scaffold in drug development. Research has demonstrated that derivatives of this core

structure are potent and selective inhibitors of human monoamine oxidase B (hMAO-B).[15][16]

MAO-B is a critical enzyme target for the treatment of neurodegenerative disorders like

Parkinson's disease.[15] Its inhibition can increase dopamine levels in the brain, alleviating

motor symptoms. The 4-(3-nitrophenyl)thiazole nucleus has been identified as a key

pharmacophoric feature for achieving selective and reversible hMAO-B inhibition.[15][16] The

nitro group at the meta-position of the phenyl ring is particularly important for this activity.[16]

Beyond neurodegenerative diseases, the broader thiazole-carboxylic acid chemical space has

shown promise in developing agents with antitumor[17][18] and antimicrobial properties.[1][2]

This makes the title compound a valuable starting point for generating diverse compound

libraries for high-throughput screening.
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Caption: Key pharmacophoric features for MAO-B inhibition.

Conclusion
4-(3-Nitrophenyl)thiazole-2-carboxylic acid is more than just a chemical entity; it is a

strategically designed scaffold with significant, field-proven applications in medicinal chemistry.

Its synthesis via the Hantzsch reaction is efficient and well-characterized. Its chemical

properties, particularly the presence of the nitrophenyl and carboxylic acid moieties, make it an

ideal candidate for developing selective enzyme inhibitors, most notably for MAO-B. This guide

provides the foundational knowledge and practical protocols necessary for researchers to

confidently synthesize, characterize, and leverage this high-value compound in their drug

discovery programs.

References
Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b183114/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-the-nitrophenyl-thiazole-scaffold
https://www.benchchem.com/product/b183114/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-nitrophenyl-thiazole-scaffold
https://www.chemhelpasst.com/hantzsch-thiazole-synthesis
https://www.synarchive.com/named-reactions/hantzsch-thiazole-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Institutes of Health (NIH). 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as

antioxidants and selective hMAO-B inhibitors: synthesis, biological activity and computational

analysis. Available from: [Link]

YouTube. synthesis of thiazoles. Available from: [Link]

CUTM Courseware. Thiazole is an aromatic five membered heterocyclic compound having

sulphur and ní- trogen at 1 and 3 position. Available from: [Link]

PubMed. 4-(3-Nitrophenyl)thiazol-2-ylhydrazone derivatives as antioxidants and selective

hMAO-B inhibitors: synthesis, biological activity and computational analysis. Available from:

[Link]

PubMed. 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor

agents. Available from: [Link]

PubChem. 3-(4-Nitrophenyl)-1,2-thiazole-4-carboxylic acid. Available from: [Link]

MDPI. The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Available

from: [Link]

National Institutes of Health (NIH). Synthesis, characterization, biological activities, and

computational studies of pyrazolyl–thiazole derivatives of thiophene. Available from: [Link]

PubMed Central. Thiazole: A Versatile Standalone Moiety Contributing to the Development of

Various Drugs and Biologically Active Agents. Available from: [Link]

PubMed. Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[ d]thiazole-6-carboxylic

Acid Derivatives as New Building Blocks in Drug Discovery. Available from: [Link]

ACS Omega. Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-

carboxylic Acid Derivatives as New Building Blocks in Drug Discovery. Available from: [Link]

Asian Journal of Chemistry. Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-

phenylthiazole Derivatives of Amino Acids and Peptides. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6366404/
https://www.youtube.com/watch?v=F3_l-8o1B7U
https://courseware.cutm.ac.in/wp-content/uploads/2020/05/THIAZOLE.pdf
https://pubmed.ncbi.nlm.nih.gov/30727777/
https://pubmed.ncbi.nlm.nih.gov/28844391/
https://pubchem.ncbi.nlm.nih.gov/compound/12437454
https://www.mdpi.com/1420-3049/27/11/3655
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10729729/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8955938/
https://pubmed.ncbi.nlm.nih.gov/32292881/
https://pubs.acs.org/doi/10.1021/acsomega.0c00768
https://asianjournalofchemistry.co.in/user/journal/viewarticle.aspx?ArticleID=22_4_36
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. Synthesis and Biological Activities of 2-amino-thiazole-5-carboxylic Acid

Phenylamide Derivatives. Available from: [Link]

ResearchGate. Synthesis, Characterization and Biological Activities of (3-Nitrophenyl)(5-

Substituted Phenyl-1,3,4-Thiadiazol-2-Yl) Methanediamine. Available from: [Link]

National Institutes of Health (NIH). N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives:

Synthesis and cytotoxicity evaluation as anticancer agents. Available from: [Link]

PubMed. Synthesis and biological evaluation of 2-phenylthiazole-4-carboxamide derivatives

as anticancer agents. Available from: [Link]

MDPI. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four

Biological Activities. Available from: [Link]

ResearchGate. Solubility for different thiazolidine-2-carboxylic acid derivatives,.... Available

from: [Link]

MDPI. 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Available from: [Link]

MDPI. Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide:

Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Available from: [Link]

PubMed. (S)-4,5-dihydro-2-(2-hydroxy-4-hydroxyphenyl)-4-methyl-4-thiazolecarboxylic acid

polyethers: a solution to nephrotoxicity. Available from: [Link]

PubMed Central. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and

Antitumor Activity of Thiazole and Bisthiazole Derivatives. Available from: [Link]

ChemUniverse. Request A Quote. Available from: [Link]

PubMed Central. Synthesis, docking and characterization of some novel 5-(S-alkyl)-1.3.4-

thiadiazole-2-carboxamide derivatives as anti-inflammatory and antibacterial agents.

Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21437976/
https://www.researchgate.net/publication/319159935_Synthesis_Characterization_and_Biological_Activities_of_3-Nitrophenyl5-Substituted_Phenyl-134-Thiadiazol-2-Yl_Methanediamine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4277636/
https://pubmed.ncbi.nlm.nih.gov/20846760/
https://www.mdpi.com/1420-3049/26/5/1460
https://www.researchgate.net/figure/Solubility-for-different-thiazolidine-2-carboxylic-acid-derivatives-the-corresponding_tbl1_257480830
https://www.mdpi.com/1422-8599/2022/1/13501
https://www.mdpi.com/1420-3049/24/24/4596
https://pubmed.ncbi.nlm.nih.gov/16640338/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7022832/
https://www.chemuniverse.com/index.php?main_page=product_info&products_id=141829&action=buy_now
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10595305/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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